Cas no 590-35-2 (2,2-Dimethylpentane)

2,2-Dimethylpentane structure
2,2-Dimethylpentane structure
2,2-Dimethylpentane
590-35-2
C7H16
100.20194
MFCD00009404
377024
24846998

2,2-Dimethylpentane Properties

Names and Identifiers

    • Pentane, 2,2-dimethyl-
    • 2,2-Dimethylpentane
    • 2,2-Dimethylpentaneneat
    • 2,2,4-trimethyl-butane
    • 4,4-dimethyl-1-pentane
    • 4,4-dimethylpentane
    • EINECS 209-680-5
    • Pentane,2,2-dimethyl
    • D87693
    • LS-13368
    • 2,2-dimethyl-pentane
    • M82T90QEVX
    • DTXSID5060439
    • Q2813768
    • UNII-M82T90QEVX
    • 2,2-Dimethylpentane, >=99%
    • NS00022445
    • 1,1,1-Trimethylbutane
    • 590-35-2
    • DTXCID2042513
    • Pentane, 2,2dimethyl
    • 2,2-DIMETHYLPENTANE
    • MFCD00009404
    • DB-053308
    • Trimethyl-propylmethane
    • AKOS015841490
    • D1673
    • Pentane, 2,2-dimethyl-; 2,2-Dimethylpentane
    • +Expand
    • MFCD00009404
    • CXOWYJMDMMMMJO-UHFFFAOYSA-N
    • InChI=1S/C7H16/c1-5-6-7(2,3)4/h5-6H2,1-4H3
    • CCCC(C)(C)C

Computed Properties

  • 100.12500
  • 0
  • 0
  • 2
  • 100.125200510g/mol
  • 7
  • 38.5
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 3.6
  • nothing
  • 0
  • 0Ų

Experimental Properties

  • 2.83260
  • 0.00000
  • n20/D 1.382(lit.)
  • 79°C(lit.)
  • -123.8 ºC
  • Degrees Fahrenheit:15.8°F
    Degrees Celsius:-9°C
  • Insuluble (8.2E-3 g/L) (25 ºC),
  • Not available
  • Not available
  • 0.674 g/mL at 25 °C(lit.)

2,2-Dimethylpentane Synthesis

Synthetic Circuit 1

142-82-5 142-82-5
590-35-2 590-35-2
28823-41-8 28823-41-8
17618-77-8 17618-77-8
14686-14-7 14686-14-7
14686-13-6 14686-13-6
7642-10-6 7642-10-6
7459-71-4 7459-71-4
6443-92-1 6443-92-1
3524-73-0 3524-73-0
2532-58-3 2532-58-3
2452-99-5 2452-99-5
2146-38-5 2146-38-5
1759-58-6 1759-58-6
1640-89-7 1640-89-7
1113-56-0 1113-56-0
816-79-5 816-79-5
592-76-7 592-76-7
591-76-4 591-76-4
589-34-4 589-34-4
565-59-3 565-59-3
562-49-2 562-49-2
287-92-3 287-92-3
115-07-1 115-07-1
110-54-3 110-54-3
108-88-3 108-88-3
108-87-2 108-87-2
107-83-5 107-83-5
96-37-7 96-37-7
96-14-0 96-14-0
74-98-6 74-98-6
74-85-1 74-85-1
74-84-0 74-84-0
74-82-8 74-82-8
71-43-2 71-43-2
Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Ruthenium phosphide (RuP2) ,  Molybdenum phosphide (MoP) ,  Silica Gel 60 ;  2 h, 600 °C; 600 °C → 450 °C; 15 min, 450 °C
1.2 Reagents: Hydrogen ;  9 h, 100 mbar, 450 °C
Reference
A Highly Stable Bimetallic Transition Metal Phosphide Catalyst for Selective Dehydrogenation of n-Heptane
Stober, Robert; et al, ChemCatChem, 2022, 14(18),

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